5-(3,5-Dimethoxyphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(3,5-dimethoxyphenyl)pyridin-3-ol
• InChI: InChI=1S/C13H13NO3/c1-16-12-4-9(5-13(6-12)17-2)10-3-11(15)8-14-7-10/h3-8,15H,1-2H3
• InChI Key: OJTICHPSEDAHJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=CC(=CN=C2)O)OC
• Molecular Formula: C13H13NO3
• DSSTOX Substance ID: DTXSID40682960
• Molecular Weight: 231.25 g/mol
• CAS RN: 1258629-65-0

Description

5-(3,5-Dimethoxyphenyl)-3-hydroxypyridine, 95% (5-DMPH-3-H) is an organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 109-110°C. 5-DMPH-3-H has a molecular weight of 218.25 g/mol and a molecular formula of C12H14NO3. It is insoluble in water, but soluble in methanol, ethanol and other organic solvents.

Scientific Research Applications

5-(3,5-Dimethoxyphenyl)-3-hydroxypyridine, 95% has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds and as a catalyst in organic synthesis. It has also been used as a starting material in the synthesis of drugs, such as fluoroquinolones, and as a building block in the synthesis of heterocyclic compounds. Additionally, it has been used in the synthesis of novel organic materials, such as polymers and dyes.

Mechanism of Action

5-(3,5-Dimethoxyphenyl)-3-hydroxypyridine, 95% is an organic compound with a wide range of applications in scientific research. Its mechanism of action is dependent on its application. For example, when used as a reagent in organic synthesis, it acts as a nucleophile, attacking the electrophilic carbon atom of the substrate. When used as a catalyst, it can facilitate the reaction of two substrates by providing an alternative reaction pathway.
Biochemical and Physiological Effects
5-(3,5-Dimethoxyphenyl)-3-hydroxypyridine, 95% is an organic compound and is not known to have any biochemical or physiological effects. As such, it is not known to be toxic or to have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3,5-Dimethoxyphenyl)-3-hydroxypyridine, 95% in lab experiments include its low cost, its availability in large quantities, and its ease of synthesis. Its limitations include its low solubility in water and its instability in the presence of strong acids and bases.

Future Directions

The future directions for 5-(3,5-Dimethoxyphenyl)-3-hydroxypyridine, 95% include its potential use in the synthesis of new drugs, its potential use as a building block in the synthesis of heterocyclic compounds, its potential use in the synthesis of novel organic materials, such as polymers and dyes, and its potential use as a catalyst in organic synthesis. Additionally, its potential use in the synthesis of fluorescent probes and its potential use in the development of new analytical techniques should be explored.

Synthesis Methods

5-(3,5-Dimethoxyphenyl)-3-hydroxypyridine, 95% can be synthesized through a multi-step reaction process. The first step involves the reaction of 3,5-dimethoxybenzaldehyde and hydroxylamine hydrochloride in ethanol. This reaction yields a product, 3,5-dimethoxybenzyl hydroxylamine hydrochloride. The second step involves the reaction of 3,5-dimethoxybenzyl hydroxylamine hydrochloride with pyridine in ethanol. This reaction yields 5-(3,5-dimethoxyphenyl)-3-hydroxypyridine, 95%.